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Clarification of Terminology: SARS-CoV-2 and
HCoV-OC43
Initial research indicates that "SARS-CoV-2-IN-43" is not a standard or recognized designation

for a specific virus or variant. It is possible this term is a misnomer or a highly specific internal

identifier. The information available points to research and clinical scenarios involving co-

infection of SARS-CoV-2, the causative agent of COVID-19, and Human Coronavirus OC43

(HCoV-OC43), a different betacoronavirus that is a common cause of the cold.[1]

This document provides essential safety and logistical information for handling both SARS-

CoV-2 and HCoV-OC43 in a laboratory setting, addressing the distinct biosafety levels and

procedural requirements for each.

Essential Safety and Logistical Information
Biosafety Levels
The primary distinction in handling SARS-CoV-2 and HCoV-OC43 lies in their assigned

Biosafety Level (BSL), which dictates the necessary containment practices, safety equipment,

and facility design.

Human Coronavirus OC43 (HCoV-OC43) is classified as a Biosafety Level 2 (BSL-2) agent.

[2][3][4] BSL-2 is appropriate for work involving agents that pose a moderate potential

hazard to personnel and the environment.[3]
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SARS-CoV-2 has a more nuanced classification. While initially treated as a BSL-3 agent,

guidance from the CDC, NIH, and WHO has been updated. Most research activities with

SARS-CoV-2 can now be conducted at BSL-2 with enhanced precautions (often referred to

as BSL-2+). However, a Biosafety Level 3 (BSL-3) environment is required for activities with

a high potential for aerosol generation, such as virus isolation, culturing, and working with

high concentrations of the virus, or with emerging variants of concern.

Personal Protective Equipment (PPE)
The required PPE varies significantly between BSL-2 and BSL-3, reflecting the different levels

of risk associated with HCoV-OC43 and certain SARS-CoV-2 procedures.

PPE Component
HCoV-OC43 (BSL-
2)

SARS-CoV-2 (BSL-
2 Enhanced)

SARS-CoV-2 (BSL-
3)

Gown
Laboratory coat or

solid-front gown.

Solid-front, closed-

back gown.

Solid-front,

wraparound gown or

coverall (Tyvek suit).

Gloves

Single pair of nitrile

gloves; double-gloving

may be considered.

Double pair of gloves. Double pair of gloves.

Eye/Face Protection
Safety glasses or

goggles.

Goggles or a full-face

shield.

Goggles or a full-face

shield.

Respiratory Protection

Not typically required,

but may be used

based on risk

assessment.

N95 respirator or

higher is

recommended,

especially for aerosol-

generating

procedures.

Powered Air-Purifying

Respirator (PAPR) or

N95 respirator is

mandatory.

Footwear Closed-toed shoes. Closed-toed shoes.
Dedicated shoe

covers.

Experimental Protocols & Handling
General Laboratory Practices
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A risk assessment should always be performed to determine the appropriate biosafety

measures. All personnel must receive comprehensive training on the specific procedures,

potential hazards, and emergency protocols.

HCoV-OC43 (BSL-2) Handling Protocol
Access: Access to the laboratory is limited to trained personnel.

Engineering Controls: All procedures with the potential to generate infectious aerosols or

splashes must be conducted within a certified Class II Biological Safety Cabinet (BSC).

Hand Hygiene: Hands must be washed before and after all experimental procedures and

upon exiting the laboratory.

Sharps Safety: Use sharps with extreme caution. Dispose of all needles, scalpels, and other

contaminated sharps in a designated, puncture-resistant sharps container.

Surface Decontamination: Decontaminate all work surfaces with an appropriate disinfectant

(e.g., 1:10 bleach solution, 70% ethanol, or an EPA-registered disinfectant) before and after

each use.

SARS-CoV-2 (BSL-2 Enhanced & BSL-3) Handling
Protocol

Access Control: Stricter access control is required. For BSL-3, access is through a two-door

system (interlocking doors or an anteroom).

Engineering Controls: All work with live virus must be performed within a certified Class II

BSC. For BSL-3, the laboratory must have specific ventilation requirements, such as

directional inward airflow.

PPE Donning and Doffing: Follow a strict sequence for putting on and taking off PPE to

prevent self-contamination. Doffing typically occurs in an anteroom.

Centrifugation: Use sealed centrifuge rotors or safety cups to contain aerosols during

centrifugation. These should be loaded and unloaded within a BSC.
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In-Lab Transport: When moving samples outside of the BSC, they must be in a sealed, leak-

proof secondary container that has been decontaminated on its exterior surface.

Disposal Plan
Proper decontamination and disposal of all materials that come into contact with HCoV-OC43

or SARS-CoV-2 is critical to prevent release and exposure.

Liquid Waste
All liquid waste must be decontaminated before disposal. This is typically achieved by adding

a disinfectant, such as bleach, to the collection flask to achieve a final concentration of 10%

and allowing for an adequate contact time (e.g., 30 minutes) before disposing down the

sanitary sewer.

Solid Waste
All contaminated solid waste (e.g., gloves, gowns, pipette tips, culture flasks) must be placed

in a designated biohazard bag within the laboratory.

These bags must be securely closed and transported in a leak-proof, labeled secondary

container.

The primary method of decontamination for solid biohazardous waste is by autoclaving.

After autoclaving, the waste is considered non-infectious and can be disposed of as regular

medical waste.

There is no evidence to suggest that laboratory waste from SARS-CoV-2 requires additional

disinfection procedures beyond standard biohazardous waste management protocols.

Visualized Workflows
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General Laboratory Entry and Exit Workflow (BSL-2/BSL-2 Enhanced)

Entry Protocol

Exit Protocol

Street Clothes

Enter Laboratory

1.

Don PPE
(Gown, Gloves, Eye Protection)

2.

Begin Work in BSC

3.

Decontaminate Work Area & Equipment

Dispose of Biohazardous Waste

4.

Doff PPE
(in designated area)

5.

Wash Hands Thoroughly

6.

Exit Laboratory

7.

Click to download full resolution via product page

Caption: General workflow for laboratory entry, work, and exit at BSL-2.
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Biohazardous Waste Disposal Pathway

Waste Generation
(BSC / Lab Bench)

Segregate into Biohazard Bags
(Solid) or Collection Flasks (Liquid)

Decontamination

Autoclave
(Solid Waste)

Solid

Chemical Disinfection
(Liquid Waste)

Liquid

Regulated Medical Waste Sanitary Sewer

Final Disposal

Click to download full resolution via product page

Caption: Decontamination and disposal pathway for biohazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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